Cas no 59909-84-1 (5,5-dimethyl-2-oxotetrahydrofuran-3-carbonitrile)

• Product Name: 5,5-dimethyl-2-oxotetrahydrofuran-3-carbonitrile
• CAS No: 59909-84-1
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 882054
• PubChem ID: 278359
• Update Time: 2025-04-19

5,5-dimethyl-2-oxotetrahydrofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-2-oxotetrahydrofuran-3-carbonitrile
• 5,5-dimethyl-2-oxooxolane-3-carbonitrile

• Inchi： 1S/C7H9NO2/c1-7(2)3-5(4-8)6(9)10-7/h5H,3H2,1-2H3
• InChI Key： MWENPJVIVAZSDN-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)CC1(C)C)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones